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Compound of Interest

1-hexadecyl-3-methylimidazolium
Compound Name:
bromide

Cat. No.: B1149077

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexadecyl-3-methylimidazolium bromide (CAS Number: 132361-22-9), often abbreviated
as [C16MIM]Br, is a prominent member of the imidazolium-based ionic liquids. Its unique
molecular structure, featuring a hydrophilic imidazolium head and a long, hydrophobic
hexadecyl tail, imparts amphiphilic properties, making it a subject of significant interest across
various scientific disciplines. This technical guide provides a comprehensive overview of its
physicochemical properties, experimental protocols for its synthesis and application, and
insights into its biological activities and mechanisms of action. This document is intended to
serve as a valuable resource for researchers and professionals in chemistry, material science,
and drug development.

Physicochemical Properties

1-Hexadecyl-3-methylimidazolium bromide is typically a white to light yellow powder or
crystalline solid at room temperature.[1] Its properties are tunable by altering the alkyl chain
length or the anion, a key advantage of imidazolium-based ionic liquids.[2]

Table 1: General and Physicochemical Properties of 1-Hexadecyl-3-methylimidazolium
Bromide

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1149077?utm_src=pdf-interest
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.nbinno.com/article/other-organic-chemicals/choosing-right-ionic-liquid-focus-1-hexadecyl-3-methylimidazolium-bromide-pc
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 132361-22-9 [3]
Molecular Formula C20H39BrN:2 [3]
Molecular Weight 387.44 g/mol [4]

White to light yellow powder or
Appearance ] ) [1]
crystalline solid

Melting Point 42-68 °C [1]
. Onset often reported above
Decomposition Temperature [1]
150°C
Typically >97% for research
Purity ypieaty [1]
grades

Table 2: Solubility and Density

Property Description Reference

The long hexadecyl chain
enhances its solubility in less
polar organic solvents
Solubility compared to shorter-chain [1]
imidazolium salts, while it
maintains some solubility in

polar solvents.[1]

Data for the closely related 1-
Hexyl-3-methylimidazolium
bromide is 1.271 g/cm?3 at 26

Density °C. Density generally [5][6]
decreases with increasing
temperature and longer alkyl
chain length.[5][6]

Table 3: Spectral Data (General Information)
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Technique Description Reference

Used to confirm the structure
and assess purity. 1H NMR
NMR and 13C NMR are standard [1114]

characterization techniques.[1]

[4]

Utilized to identify functional
groups and confirm the

FTIR - _ [1]
structure of the imidazolium

ring and alkyl chain.[1]

Experimental Protocols
Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide

The synthesis of 1-hexadecyl-3-methylimidazolium bromide is typically achieved through the
quaternization of N-methylimidazole with 1-bromohexadecane.[1] A detailed protocol for the
synthesis of its monohydrate form is provided below.

Experimental Protocol: Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide
Monohydrate[7]

Reaction Setup: To a stirred solution of dichloromethane (30 ml), add 1-methylimidazole
(0.14 mol) and 1-bromohexadecane (0.15 mol).

e Reaction Conditions: Stir the mixture at 350 K for 48 hours under a nitrogen atmosphere.

e Solvent Removal: After the reaction is complete, evaporate the resulting clear solution under

vacuum.

» Crystallization: Obtain colorless crystals suitable for X-ray analysis by slow evaporation from
an ethyl acetate solution over a period of two weeks.

* Yield: The reported yield for this method is 83%.
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¢ Characterization: The final product can be characterized using techniques such as NMR,
FTIR, and elemental analysis to confirm its structure and purity.[1]

Synthesis Workflow
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Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide

Application in Extraction of Polycyclic Aromatic
Hydrocarbons (PAHS)

Aqueous solutions containing aggregates of 1-hexadecyl-3-methylimidazolium bromide can
be used as an effective medium for the extraction of PAHs from sediments, often accelerated
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by focused microwave-assisted extraction (FMAE).[8][9]
Experimental Protocol: Focused Microwave-Assisted Extraction of PAHS[8]

o Extraction Medium Preparation: Prepare an aqueous solution of 1-hexadecyl-3-
methylimidazolium bromide (e.g., 45 mM).

o Sample Preparation: Place a small amount of the sediment sample (e.g., 0.1 g) into the
extraction vessel.

o Extraction: Add the extracting solution (e.g., 9 mL) to the vessel and perform focused
microwave-assisted extraction for a short duration (e.g., 6 minutes).

e Analysis: Following extraction, the sample can be analyzed directly by High-Performance
Liquid Chromatography (HPLC) with fluorescence detection without the need for a clean-up
step to remove the ionic liquid.

Biological Activities and Mechanism of Action

Imidazolium-based ionic liquids, including 1-hexadecyl-3-methylimidazolium bromide, have
demonstrated significant antimicrobial and cytotoxic activities. The biological effects are closely
linked to the length of the alkyl chain, with longer chains generally exhibiting higher activity up
to a certain point (the "cut-off effect”).[10][11]

Antimicrobial Activity

The antimicrobial action of these compounds is attributed to their surfactant-like properties,
which enable them to disrupt microbial cell membranes.[10][11] The introduction of a longer
alkyl substituent on the imidazolium cation generally leads to a lower minimal inhibitory
concentration (MIC).[10][11] Studies on similar compounds have shown efficacy against a
range of bacteria, including Staphylococcus aureus, and fungi.[12][13]

Cytotoxicity and Proposed Mechanism of Action

Research on related imidazolium ionic liquids suggests that their cytotoxic effects on
mammalian cells, including cancer cell lines, are mediated through the induction of apoptosis.
[14] The proposed mechanism involves the disruption of the cell membrane, leading to
increased permeability. This initial event is thought to trigger downstream apoptotic signaling
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pathways. While a specific pathway for 1-hexadecyl-3-methylimidazolium bromide has not
been fully elucidated, studies on other imidazolium bromides (e.g., 1-methyl-3-octylimidazolium
bromide) point towards the involvement of the mitochondrial pathway of apoptosis.[15]

This pathway is characterized by:
 Induction of Oxidative Stress: Generation of reactive oxygen species (ROS).[15]

» Mitochondrial Membrane Disruption: Leading to the release of pro-apoptotic factors like
cytochrome ¢ and Smac/DIABLO.[15]

e Modulation of Bcl-2 Family Proteins: Altering the balance between pro-apoptotic and anti-
apoptotic members.[15]

Activation of Caspases: The executioners of apoptosis.

Furthermore, the death receptor pathway, involving TNF-a and Fas/FasL, may also be
implicated in the apoptosis induced by these compounds.[15]
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Proposed Cytotoxic Mechanism
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Proposed Cytotoxic Mechanism of Action

Applications in Drug Development and Research

The unique properties of 1-hexadecyl-3-methylimidazolium bromide make it a versatile tool

in research and a potential component in drug delivery systems.
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o Surfactant and Emulsifier: Its amphiphilic nature makes it suitable for use in formulations
requiring emulsification or for applications at interfaces.[2]

e Nanoparticle Synthesis: It can be used as a stabilizing agent or a template in the formation of
nanoparticles.[1]

e Drug Delivery: Its ability to interact with cell membranes suggests potential applications in
enhancing drug permeation or as a component of novel drug delivery vehicles.

e Antimicrobial Agent: Its inherent antimicrobial properties are being explored for the
development of new disinfectants and antimicrobial materials.[10]

o Catalysis: Like many ionic liquids, it can serve as a solvent or catalyst in various chemical
reactions.[1]

Conclusion

1-Hexadecyl-3-methylimidazolium bromide is a multifaceted ionic liquid with a growing
number of applications in scientific research and development. Its well-defined physicochemical
properties, coupled with its significant biological activities, make it a compound of interest for
chemists, material scientists, and drug development professionals. This guide provides a
foundational understanding of this compound, offering detailed data and protocols to facilitate
further research and innovation. As with any active compound, appropriate safety precautions
should be taken during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1149077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

